Methyl 5-((4-bromo-2-formylphenyl)(4-methoxybenzyl)amino)pentanoate

• CAS RN: 497224-07-4
• Molecular Formula: C21H24BrNO4
• Molecular Weight: 434.3 g/mol
• IUPAC Name: methyl 5-[4-bromo-2-formyl-N-[(4-methoxyphenyl)methyl]anilino]pentanoate
• InChI: InChI=1S/C21H24BrNO4/c1-26-19-9-6-16(7-10-19)14-23(12-4-3-5-21(25)27-2)20-11-8-18(22)13-17(20)15-24/h6-11,13,15H,3-5,12,14H2,1-2H3
• InChI Key: UXYLYJUMVXQKGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN(CCCCC(=O)OC)C2=C(C=C(C=C2)Br)C=O

Description

Methyl 5-((4-bromo-2-formylphenyl)(4-methoxybenzyl)amino)pentanoate is a useful research compound. Its molecular formula is C21H24BrNO4 and its molecular weight is 434.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 5-((4-bromo-2-formylphenyl)(4-methoxybenzyl)amino)pentanoic acid (77.2 g) and potassium carbonate (30.5 g) in DMF (500 ml) was added dropwise a solution of iodomethane (36.5 g) in DMF (100 ml) at 0° C. under nitrogen atmosphere. After stirring for 2 hours, water was added and the mixture was extracted with ethyl acetate. After washing the organic layer with water three times and with saturated brine once, the resultant was dried with magnesium sulfate. The solvent was distilled off under reduced pressure and the resulting residue was purified by silica gel column chromatography (hexane:ethyl acetate=9:1→hexane:ethyl acetate=4:1) to give methyl 5-((4-bromo-2-formylphenyl)(4-methoxybenzyl)amino)-pentanoate (45.7 g) as a brown oily material.